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Compound of Interest

Compound Name: Undecanoic Acid

Cat. No.: B1683397

An In-depth Exploration of a Saturated Medium-Chain Fatty Acid

Abstract

Undecanoic acid, also known as undecylic acid, is an eleven-carbon saturated medium-chain
fatty acid (MCFA) with the chemical formula CH3(CH2)oCOOH.[1] As a naturally occurring
compound found in various biological sources, it has garnered significant interest for its diverse
biological activities.[2] This technical guide provides a comprehensive overview of undecanoic
acid, focusing on its physicochemical properties, metabolic fate, and multifaceted mechanisms
of action, including its well-established antifungal and antibacterial properties, as well as its
emerging roles in anti-inflammatory and anticancer activities. This document is intended for
researchers, scientists, and drug development professionals, offering detailed experimental
protocols, quantitative data summaries, and visual representations of key biological pathways
to facilitate further investigation and therapeutic development.

Physicochemical Properties

Undecanoic acid is a white crystalline solid at room temperature with a faint, fatty odor.[3] It is
characterized by a hydrophobic aliphatic tail and a hydrophilic carboxylic acid group, rendering
it practically insoluble in water but soluble in organic solvents.[2][3]
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Property Value References
Chemical Formula C11H2202 [4]
Molar Mass 186.29 g/mol [3]
Melting Point 28.6 °C (83.5 °F; 301.8 K) [1]
Boiling Point 284 °C (543 °F; 557 K) [1]
Density 0.89 g/cm?3 [1]

Colorless crystals or white
Appearance .
solid

[1]3]

Solubility in Water Insoluble

[3]

Antimicrobial Activity

Undecanoic acid is widely recognized for its potent antimicrobial properties, particularly its

antifungal activity against various pathogenic fungi.[5] It is also effective against certain

bacteria, including inhibiting the formation of biofilms.[6]

Antifungal Activity

Undecanoic acid is one of the most fungitoxic of the C7:0 - C18:0 fatty acid series.[3] Its

primary application has been in the topical treatment of fungal skin infections like athlete's foot

and ringworm.[7]

The antifungal mechanism of undecanoic acid is multi-pronged, primarily targeting the fungal

cell membrane and cellular metabolism.[8][9]

» Disruption of Cell Membrane Integrity: Undecanoic acid integrates into the lipid bilayer of

the fungal cell membrane, leading to destabilization and increased permeability. This results

in the leakage of essential intracellular components and ultimately cell death.[10]

« Inhibition of Ergosterol Biosynthesis: It interferes with the synthesis of ergosterol, a vital

component of the fungal cell membrane that is crucial for maintaining its structural integrity

and fluidity.[10]
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 Induction of Oxidative Stress: Undecanoic acid can trigger the production of reactive
oxygen species (ROS), leading to oxidative damage to cellular components.[9]

e Modulation of Gene Expression: It has been shown to alter the expression of fungal genes
that are critical for virulence and metabolism.[5] In Trichophyton rubrum, it affects pivotal
processes in the cell wall, membrane assembly, lipid metabolism, and pathogenesis.[5][8]
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Proposed antifungal mechanism of undecanoic acid.

Organism MIC (pg/mL) Reference

Candida albicans 100-200 [8]

Vibrio harveyi (in synergy with 1]
auxins)

Antibacterial Activity

Undecanoic acid has also demonstrated efficacy against certain bacteria, notably in the
inhibition of biofilm formation and the reduction of persister cell viability.[6]

The antibacterial effects of undecanoic acid are thought to involve disruption of the bacterial
cell membrane, similar to its antifungal mechanism.[10] It has been shown to inhibit Escherichia
coli persister cell formation by 25-fold.[6]
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Activity in Mammalian Systems

Beyond its antimicrobial effects, undecanoic acid exhibits biological activity in mammalian
systems, including anti-inflammatory and potential anticancer properties.

Anti-inflammatory Activity

Medium-chain fatty acids, including undecanoic acid, can exert anti-inflammatory effects
through the activation of G protein-coupled receptors (GPCRs).[12]

Fatty acids can bind to G protein-coupled receptor 120 (GPR120), which leads to the
recruitment of B-arrestin 2.[12] This complex can then interfere with inflammatory signaling
cascades, such as the NF-kB pathway, resulting in a reduction of pro-inflammatory cytokine
production.[12]
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Anti-inflammatory signaling of undecanoic acid via GPR120.

Anticancer Activity

Recent studies have begun to explore the potential of undecanoic acid as an anticancer
agent. A novel formulation of undecylenic acid (the monounsaturated counterpart) has been
shown to induce concentration-dependent tumor cell death.[13] The mechanism appears to be
pro-apoptotic, involving caspase activation and a reduction in mitochondrial membrane
potential.[13]

Experimental Protocols
Antifungal Susceptibility Testing (Broth Microdilution)
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This protocol is a general guideline based on standard methods for determining the Minimum
Inhibitory Concentration (MIC) of an antifungal agent.[14][15]

» Preparation of Undecanoic Acid Stock Solution: Prepare a stock solution of undecanoic
acid (e.g., 10 mg/mL) in a suitable solvent like methanol.[14]

e Preparation of Microtiter Plates: In a 24-well microtiter plate, perform serial dilutions of the
undecanoic acid stock solution in a suitable broth medium (e.g., Yeast Extract Peptone
Dextrose - YEPD) to achieve a range of concentrations (e.g., 2.5-160 ug/mL).[14]

e Inoculum Preparation: Prepare a standardized inoculum of the fungal strain to be tested
(e.g., Candida spp.) to a concentration of approximately 107 cells/mL.[14]

 Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include a growth
control well (no undecanoic acid) and a sterility control well (no inoculum).

« Incubation: Incubate the plates at 37°C for 24 hours.[14]

o MIC Determination: The MIC is defined as the lowest concentration of undecanoic acid that
causes a significant inhibition of visible growth compared to the growth control.[16]
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Experimental workflow for MIC determination.
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Gene Expression Analysis (RT-qPCR)

This is a generalized protocol for analyzing changes in gene expression in response to
undecanoic acid treatment.[17][18][19]

o Cell Culture and Treatment: Culture the target cells (e.g., fungal, bacterial, or mammalian)
under appropriate conditions. Expose the cells to a specific concentration of undecanoic
acid for a defined period. Include an untreated control group.

o RNA Extraction: Isolate total RNA from both treated and control cells using a suitable RNA
extraction Kkit.

* RNA Quality Control: Assess the purity and integrity of the extracted RNA using
spectrophotometry and gel electrophoresis.

o cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a
reverse transcription Kit.

e Quantitative PCR (gPCR): Perform gPCR using gene-specific primers for the target genes of
interest and a reference (housekeeping) gene. The gPCR reaction typically involves an initial
denaturation step, followed by multiple cycles of denaturation, annealing, and extension.[17]

» Data Analysis: Calculate the relative gene expression using the AACT method, where the
expression of the target gene is normalized to the reference gene and compared between
the treated and control groups.[17]

Conclusion and Future Directions

Undecanoic acid is a versatile saturated medium-chain fatty acid with significant and well-
documented antimicrobial properties. Its mechanisms of action against fungi and bacteria are
multifaceted, making it a compelling candidate for the development of novel anti-infective
agents. Furthermore, its emerging roles in modulating inflammatory responses and inducing
cancer cell apoptosis open up new avenues for therapeutic applications.

Future research should focus on several key areas:
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» Elucidation of Mammalian Signaling Pathways: A more detailed understanding of the specific
molecular targets and signaling cascades modulated by undecanoic acid in mammalian
cells is crucial for its development as a therapeutic agent for inflammatory diseases or
cancer.

o Pharmacokinetic and Toxicological Studies: Comprehensive in vivo studies are needed to
determine the absorption, distribution, metabolism, excretion (ADME), and potential toxicity
of undecanoic acid.

» Clinical Trials: Well-designed clinical trials are required to evaluate the efficacy and safety of
undecanoic acid in the treatment of fungal infections and other potential indications.

¢ Synergistic Formulations: Investigating the synergistic effects of undecanoic acid with other
antimicrobial or anticancer drugs could lead to more effective combination therapies.[14]

The information presented in this technical guide provides a solid foundation for researchers
and drug development professionals to further explore the therapeutic potential of undecanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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